Cas no 2877639-56-8 (5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile)

• Product Name: 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile
• CAS No: 2877639-56-8
• MF: C₁₄H₁₅BrN₄O
• MW: 335.199101686478
• CID: 5329062
• PubChem ID: 165434798
• Update Time: 2025-05-19

5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile
• F6752-7820
• 2877639-56-8
• AKOS040866270
• 5-Bromo-2-[3-(1-pyrrolidinylcarbonyl)-1-azetidinyl]-3-pyridinecarbonitrile

• Inchi： 1S/C14H15BrN4O/c15-12-5-10(6-16)13(17-7-12)19-8-11(9-19)14(20)18-3-1-2-4-18/h5,7,11H,1-4,8-9H2
• InChI Key： PJPACHKZIGLJLU-UHFFFAOYSA-N
• SMILES： C1(N2CC(C(N3CCCC3)=O)C2)=NC=C(Br)C=C1C#N

Computed Properties

• Exact Mass: 334.04292g/mol
• Monoisotopic Mass: 334.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.1±50.0 °C(Predicted)
• pka: 1.25±0.39(Predicted)

Additional information on 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile

Introduction to 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile (CAS No. 2877639-56-8)

5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2877639-56-8, represents a promising candidate for further investigation in drug discovery and development. Its molecular architecture, featuring a brominated pyridine core linked to an azetidine ring substituted with a pyrrolidine carbonyl group, suggests a rich chemical space for interaction with biological targets.

The structural motif of 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile positions it as a versatile scaffold for medicinal chemistry innovation. The presence of the bromine atom on the pyridine ring enhances its reactivity, making it amenable to further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations can be exploited to introduce diverse substituents, thereby tailoring the pharmacological properties of the compound.

In recent years, there has been growing interest in the development of small molecules that modulate protein-protein interactions (PPIs), which are often challenging targets for drug intervention. The azetidine ring in 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile provides a rigid framework that can mimic natural amino acid sequences, potentially enabling the design of PPI inhibitors. This concept has been explored in various therapeutic areas, including oncology and inflammation, where PPIs play crucial roles in disease pathogenesis.

The pyrrolidine carbonyl group attached to the azetidine ring introduces a hydrogen bond donor moiety, which can enhance binding affinity to biological targets. Such features are particularly valuable in the design of kinase inhibitors, a major class of drugs used in oncology. The carbonitrile group at the 3-position of the pyridine ring adds another layer of functionality, allowing for further derivatization and optimization of physicochemical properties such as solubility and metabolic stability.

Recent advancements in computational chemistry and structure-based drug design have facilitated the identification of novel pharmacophores like those present in 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest potential binding to Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases.

The synthesis of 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Key synthetic steps include the formation of the azetidine ring via cyclocondensation reactions and subsequent functionalization with the pyrrolidine moiety. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, providing a convenient handle for further chemical manipulation.

The pharmacological evaluation of 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine-3-carbonitrile is currently underway in several academic and industrial research laboratories. Initial in vitro studies have demonstrated promising activity against selected targets, warranting further investigation into its therapeutic potential. The compound's ability to modulate key biological pathways makes it an attractive candidate for preclinical development in areas such as cancer therapy and central nervous system disorders.

In conclusion, 5-bromo-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-y]lpyridine-3-carbonitrile (CAS No. 2877639-56-8) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique scaffold and functional groups offer opportunities for innovative drug design targeting critical disease-related pathways. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the next generation of therapeutics.